3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole

• Molecular Formula: C16H11FN4S
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methylsulfanyl]-5H-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C16H11FN4S/c17-12-7-3-1-5-10(12)9-22-16-19-15-14(20-21-16)11-6-2-4-8-13(11)18-15/h1-8H,9H2,(H,18,19,21)
• InChI Key: QNUGNKKDQJAHSA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CSC2=NC3=C(C4=CC=CC=C4N3)N=N2)F

Description

3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the triazinoindole family, which has been studied for their biological activities, including anticancer, antifungal, and antiviral properties.

Mechanism of Action

The mechanism of action of 3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole is not fully understood. However, it has been suggested that this compound induces apoptosis in cancer cells by activating the mitochondrial pathway. This pathway involves the release of cytochrome c from the mitochondria, which activates caspases and leads to cell death. Moreover, this compound has been reported to inhibit the replication of hepatitis C virus and HIV by interfering with their viral proteins.
Biochemical and physiological effects:
3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole has been shown to exhibit biochemical and physiological effects in various studies. It has been reported to induce apoptosis in cancer cells by increasing the expression of pro-apoptotic proteins and decreasing the expression of anti-apoptotic proteins. Moreover, this compound has been shown to inhibit the proliferation of cancer cells by arresting the cell cycle at the G2/M phase. Additionally, it has been reported to inhibit the replication of hepatitis C virus and HIV by inhibiting their viral proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole in lab experiments include its potential applications in various scientific research fields, its relatively simple synthesis method, and its reported biological activities. However, the limitations of using this compound in lab experiments include its low yield, its potential toxicity, and its limited availability.

Future Directions

There are several future directions for the research on 3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole. One potential direction is to investigate its potential applications in other scientific research fields, such as neuroscience and immunology. Moreover, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method to improve its yield and reduce its toxicity. Additionally, the development of analogs of this compound may lead to the discovery of more potent and selective compounds with improved biological activities.

Synthesis Methods

The synthesis of 3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole involves the reaction of 2-fluorobenzyl chloride with potassium thioacetate to form 2-fluorobenzylthioacetate. This intermediate is then reacted with 2-aminobenzimidazole in the presence of copper(II) sulfate pentahydrate and sodium ascorbate to form the desired product. The yield of this reaction is reported to be around 40-50%.

Scientific Research Applications

3-((2-fluorobenzyl)thio)-5H-[1,2,4]triazino[5,6-b]indole has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells and inhibiting their proliferation. Moreover, this compound has shown potential as an antiviral agent against hepatitis C virus and human immunodeficiency virus (HIV). Additionally, it has been investigated for its antifungal properties against Candida albicans.